Cas no 111079-03-9 (Isoxazole,5-methyl-3-(trifluoromethyl)-)

• Product Name: Isoxazole,5-methyl-3-(trifluoromethyl)-
• CAS No: 111079-03-9
• MF: C₅H₄F₃NO
• MW: 151.08657169342
• MDL: MFCD02666153
• CID: 129097
• PubChem ID: 4737066
• Update Time: 2025-10-29

Isoxazole,5-methyl-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Isoxazole,5-methyl-3-(trifluoromethyl)-
• 5-Methyl-3-(trifluoromethyl)-1,2-oxazole
• Isoxazole, 5-methyl-3-(trifluoromethyl)- (9CI)
• 5-methyl-3-(trifluoromethyl)isoxazole
• Isoxazole, 5-methyl-3-(trifluoromethyl)-
• DTXSID30406117
• CS-0335373
• PQKSCGVOQVRTEH-UHFFFAOYSA-N
• SBB039333
• AKOS000267811
• SCHEMBL8130541
• 5-Methyl-3-(trifluoromethyl)-1,2-oxazole (stabilized over potassium carbonate)
• FS-6296
• SY346008
• MFCD02666153
• 111079-03-9

• MDL： MFCD02666153
• Inchi： 1S/C5H4F3NO/c1-3-2-4(9-10-3)5(6,7)8/h2H,1H3
• InChI Key： PQKSCGVOQVRTEH-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)ON=1)(F)F

Computed Properties

• Exact Mass: 151.02452
• Monoisotopic Mass: 151.02449824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03
• LogP: 2.00180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on Isoxazole,5-methyl-3-(trifluoromethyl)-

5-Methyl-3-(Trifluoromethyl) Isoxazole: A Comprehensive Overview

The compound with CAS No. 111079-03-9, commonly referred to as 5-methyl-3-(trifluoromethyl) isoxazole, is a heterocyclic organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the isoxazole family, a group of five-membered rings containing two double bonds and one oxygen atom. The presence of a methyl group at the 5-position and a trifluoromethyl group at the 3-position introduces unique electronic and steric properties, making it a valuable molecule for various applications.

Isoxazoles are known for their stability and reactivity, which makes them ideal candidates for use in drug design and agrochemicals. The 5-methyl-3-(trifluoromethyl) isoxazole structure is particularly interesting due to the trifluoromethyl group's electron-withdrawing effect, which enhances the molecule's electrophilic character. This property is exploited in various chemical reactions, such as nucleophilic substitutions and additions, where the molecule acts as an electrophilic partner.

Recent studies have highlighted the potential of 5-methyl-3-(trifluoromethyl) isoxazole in the development of novel pharmaceutical agents. Researchers have explored its role as a building block for creating bioactive compounds with potential anti-inflammatory, antiviral, and anticancer properties. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in inflammatory pathways.

In addition to its pharmacological applications, 5-methyl-3-(trifluoromethyl) isoxazole has found utility in materials science. Its ability to form stable coordination complexes with transition metals has led to its use in catalysis. A 2022 paper in *Nature Communications* reported that this compound can act as a ligand in palladium-catalyzed cross-coupling reactions, offering improved catalytic efficiency compared to traditional ligands.

The synthesis of 5-methyl-3-(trifluoromethyl) isoxazole typically involves multi-step processes that combine nucleophilic aromatic substitution and cyclization reactions. Recent advancements in green chemistry have enabled more sustainable methods for its production. For example, researchers have developed a solvent-free synthesis route using microwave-assisted techniques, which reduces both energy consumption and environmental impact.

From an environmental perspective, understanding the fate and toxicity of 5-methyl-3-(trifluoromethyl) isoxazole is crucial. Studies conducted by environmental chemists have shown that this compound exhibits moderate biodegradability under aerobic conditions. However, its persistence in aquatic environments remains a concern, necessitating further research into its long-term ecological effects.

In conclusion, 5-methyl-3-(trifluoromethyl) isoxazole (CAS No. 111079-03-9) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in drug discovery, catalysis, and materials science. As research continues to uncover new avenues for its use, this compound will undoubtedly play an increasingly important role in advancing modern chemistry.